3-Amino-2-chloro-5-fluoro-4-methylbenzoic acid

• CAS No.: 103877-83-4
• Molecular Formula: C8H7ClFNO2
• Molecular Weight: 203.60 g/mol
• IUPAC Name: 3-amino-2-chloro-5-fluoro-4-methylbenzoic acid
• InChI: InChI=1S/C8H7ClFNO2/c1-3-5(10)2-4(8(12)13)6(9)7(3)11/h2H,11H2,1H3,(H,12,13)
• InChI Key: WMZGCZNSZVNLMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1N)Cl)C(=O)O)F

Description

3-Amino-2-chloro-5-fluoro-4-methylbenzoic acid is a useful research compound. Its molecular formula is C8H7ClFNO2 and its molecular weight is 203.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.5 g of 2-chloro-5-fluoro-4-methyl-3-nitro-benzoic acid and 51.5 g of Na2S2O4 are boiled in a mixture of 160 ml of glycol monomethyl ether and 160 g of water for 3 hours. 230 ml of 1/2-concentrated HCl are added to the still warm solution. The mixture is boiled up once more, cooled and poured into 560 ml of water. The solid which has precipitated is isolated and dried. Yield: 12.4 g, melting point: 182°-84°.